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Compound of Interest

Compound Name:
1-(2-Methoxyphenyl)imidazolidin-

2-one

CAS No.: 62868-43-3

Cat. No.: B1608315

Get Quote

Abstract
This document provides a comprehensive guide for the synthesis of 1-(2-chloroethyl)-3-(2-

methoxyphenyl)urea, a substituted urea derivative with potential applications in pharmaceutical

and agrochemical research. The protocol details the reaction of 2-methoxyaniline with 2-

chloroethyl isocyanate, outlining critical safety precautions, a step-by-step experimental

procedure, and methods for product purification and characterization. This guide is intended for

researchers, scientists, and professionals in drug development and organic synthesis.

Introduction and Scientific Background
Urea derivatives are a significant class of compounds in medicinal chemistry and materials

science. The synthesis of unsymmetrical ureas is commonly achieved through the reaction of

an amine with an isocyanate.[1][2] This reaction proceeds via a nucleophilic addition of the

amine to the electrophilic carbonyl carbon of the isocyanate group. The formation of 1-(2-

chloroethyl)-3-(2-methoxyphenyl)urea is of interest as the chloroethyl urea moiety is a known

pharmacophore in certain antineoplastic agents.[3][4] The methoxy-substituted phenyl ring
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allows for further functionalization, making this compound a versatile intermediate for creating a

library of derivatives for structure-activity relationship (SAR) studies.

Reaction Mechanism
The reaction between 2-methoxyaniline and 2-chloroethyl isocyanate is a classic example of

nucleophilic addition. The lone pair of electrons on the nitrogen atom of the primary amine (2-

methoxyaniline) attacks the electron-deficient carbonyl carbon of the isocyanate. This is

followed by a proton transfer to the nitrogen of the former isocyanate group, resulting in the

formation of the stable urea linkage.
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Reactants

2-Methoxyaniline + 2-Chloroethyl Isocyanate Zwitterionic IntermediateNucleophilic Attack 1-(2-Chloroethyl)-3-
(2-methoxyphenyl)urea

Proton Transfer
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Setup and Inert Atmosphere

Dissolve 2-Methoxyaniline in Anhydrous DCM

Cool Reaction Mixture to 0°C

Slowly Add 2-Chloroethyl Isocyanate

Stir at Room Temperature (18-24h)

Monitor Reaction by TLC

Solvent Evaporation

Upon Completion

Purification by Flash Chromatography

Characterization (NMR, HPLC, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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